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Compound of Interest

Compound Name: alpha-Damascone

Cat. No.: B3025630

This guide provides an in-depth technical analysis of the regulatory status and safety
assessment of alpha-Damascone, a key fragrance and flavor ingredient. Designed for
researchers, scientists, and professionals in drug development and consumer product
formulation, this document synthesizes current scientific understanding and regulatory
frameworks to offer a comprehensive resource.

Introduction to alpha-Damascone: A Molecule of
Olfactive Significance

Alpha-Damascone, a C13 norterpenoid, is a member of the damascone family of aromatic
ketones.[1] Characterized by an a,B-unsaturated ketone within a cyclohexene ring system, it is
highly valued in perfumery for its potent and complex aroma, often described as rosy, fruity,
and slightly woody.[1][2] Its utility extends beyond fine fragrances to functional applications in
personal care, household products, and as a flavoring agent in the food and beverage industry.
[1] Given its widespread use, a thorough understanding of its safety and the regulations
governing its application is paramount.

Global Regulatory Status: A Dichotomy in
Application

The regulatory status of alpha-Damascone presents a nuanced picture, with differing
conclusions for its use as a fragrance versus a flavor ingredient, particularly in Europe.
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Use as a Flavoring Agent

United States (FDA & FEMA): In the United States, alpha-Damascone is recognized for its
use in food. It holds the status of "Generally Recognized as Safe" (GRAS) by the Flavor and
Extract Manufacturers Association (FEMA), under FEMA number 3420.[1][3] The U.S. Food
and Drug Administration (FDA) lists it as a flavoring agent or adjuvant that can be added to
food.[4][5]

European Union (EFSA): The European Food Safety Authority (EFSA) has expressed
concerns regarding the genotoxic potential of alpha-Damascone.[6][7] This led to a 2020
recommendation by the European Commission to remove alpha-Damascone and four
structurally related substances from the Union list of approved flavouring substances to
protect human health.[8][9] The concern stems from equivocal and positive results in
genotoxicity studies, which could not definitively rule out the potential for DNA damage.[6][7]

JECFA: The Joint FAO/WHO Expert Committee on Food Additives (JECFA) evaluated
alpha-Damascone and concluded "no safety concern at current levels of intake when used
as a flavouring agent".[4]

Use as a Fragrance Ingredient

International Fragrance Association (IFRA): Alpha-Damascone is regulated by the IFRA
Standards. The 51st Amendment includes specific restrictions for its use in skin contact
applications, with maximum permitted concentration levels varying depending on the product
category.[1] For instance, its use in toys (Category 1) is prohibited.[1]

European Union (Cosmetics Regulation): Within the EU, alpha-Damascone is listed on
Annex lll of the Cosmetics Regulation, which identifies it as a substance that cosmetic
products may contain only subject to the restrictions laid down.[1] It must be declared on the
product label if its concentration exceeds 0.001% in leave-on products and 0.01% in rinse-off
products.[1] This requirement is in place to inform consumers with known allergies.

Globally Harmonized System (GHS): Under the GHS, alpha-Damascone is classified for
skin sensitization (Category 1B) and aquatic toxicity.[1][3]

The following diagram illustrates the divergent regulatory pathways for alpha-Damascone in
the key jurisdictions of the US and EU.
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Caption: Regulatory pathways for alpha-Damascone in the US and EU.

Comprehensive Safety Assessment

The safety of alpha-Damascone has been evaluated by the Research Institute for Fragrance
Materials (RIFM), an independent scientific body.[1][10] Their assessments, which are peer-
reviewed, form the basis for the IFRA Standards. The evaluation encompasses multiple

toxicological endpoints.

Toxicological Profile
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Toxicological Endpoint Result Citation

o Low to moderate; LD50 in rats
Acute Oral Toxicity ) ) [11]
is 1670 mg/kg body weight.

o Low; LD50 in rabbits and rats
Acute Dermal Toxicity ) ) [11]
is >2000 mg/kg body weight.

Can cause mild to moderate
Skin Irritation cumulative skin irritation in [11]

humans.

o No evidence of eye irritation in
Eye Irritation ] ] [11]
animal studies.

Moderate to strong sensitizer
) L based on Local Lymph Node
Skin Sensitization [1][11]
Assay (LLNA) and human

studies.

Equivocal results; concern for
Genotoxicity genotoxicity not ruled out by [61[71[8]
EFSA.

A 13-week study on a
Repeated Dose Toxicity structural analogue showed a [11]

low order of toxicity.

Not expected to cause
] reproductive or developmental
Reproductive/Developmental o [11]
toxicity based on data from

structural analogues (ionones).

The Genotoxicity Conundrum

The primary point of contention in the safety profile of alpha-Damascone is its genotoxic
potential. Its molecular structure contains an a,3-unsaturated ketone, which is a structural alert
for potential Michael addition reactions with biological macromolecules like DNA.[11]
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 In Vitro Data: Some in vitro micronucleus studies have yielded equivocal and positive results.

[6][7]

e In Vivo Data: An in vivo combined micronucleus (bone marrow) and comet assay (liver and
duodenum) was conducted. While alpha-Damascone did not induce micronuclei in bone
marrow or primary DNA damage in the duodenum, an increase in primary DNA damage was
observed in the liver.[6][7] This finding was the primary driver for EFSA's conclusion that the
concern for genotoxicity could not be ruled out.[6][7] It was hypothesized that peroxides in
the test sample might have contributed to this result, but subsequent tests were not able to
definitively clarify this.[6][7]

This unresolved issue underscores the principle of regulatory caution, particularly for
substances intended for ingestion.

Skin Sensitization and Quantitative Risk Assessment

(QRA)

Alpha-Damascone is a known skin sensitizer.[11] The fragrance industry manages the risk of
sensitization through a methodology known as Quantitative Risk Assessment (QRA).[12]

The QRA process is designed to determine safe use levels of fragrance ingredients in
consumer products to prevent the induction of skin sensitization.[12][13]

Quantitative Risk Assessment (QRA) Workflow for Skin Sensitization

4. Risk Characterization |__if
(AEL vs. CEL)

1. Hazard Identification | _if ‘Yes' 2. Dose-Response Assessment ).
(Is it a sensitizer?) (Determine Potency - e.g., EC3 from LLNA) |

Click to download full resolution via product page

Caption: QRA workflow for fragrance ingredient skin sensitization.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://efsa.onlinelibrary.wiley.com/doi/10.2903/j.efsa.2019.5676
https://pmc.ncbi.nlm.nih.gov/articles/PMC7009152/
https://www.benchchem.com/product/b3025630?utm_src=pdf-body
https://efsa.onlinelibrary.wiley.com/doi/10.2903/j.efsa.2019.5676
https://pmc.ncbi.nlm.nih.gov/articles/PMC7009152/
https://efsa.onlinelibrary.wiley.com/doi/10.2903/j.efsa.2019.5676
https://pmc.ncbi.nlm.nih.gov/articles/PMC7009152/
https://efsa.onlinelibrary.wiley.com/doi/10.2903/j.efsa.2019.5676
https://pmc.ncbi.nlm.nih.gov/articles/PMC7009152/
https://www.benchchem.com/product/b3025630?utm_src=pdf-body
https://www.industrialchemicals.gov.au/sites/default/files/Damascones_Human%20health%20tier%20II%20assessment.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/FA-1-Api-Research.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/FA-1-Api-Research.pdf
https://health.ec.europa.eu/system/files/2021-08/sccs_o_211_0.pdf
https://www.benchchem.com/product/b3025630?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The LLNA is a standard method for identifying potential skin sensitizers and determining their
potency.

Objective: To measure the proliferation of lymphocytes in the auricular lymph nodes draining
the site of application of the test substance as an indicator of sensitization.

Methodology:

Animal Model: Typically, CBA/Ca or CBA/J mice are used.

o Test Substance Preparation: The test substance (alpha-Damascone) is prepared in a
suitable venhicle (e.g., acetone:olive oil, 4:1 v/v) at several concentrations. A vehicle control
group is also included.

o Application: A defined volume (e.g., 25 pL) of the test substance or vehicle control is applied
to the dorsal surface of each ear of the mice for three consecutive days.

¢ Proliferation Measurement: On day 5, a solution of 3H-methyl thymidine (or an alternative
label) is injected intravenously.

o Sample Collection: Five hours after the injection, the mice are euthanized, and the draining
auricular lymph nodes are excised.

e Analysis: A single-cell suspension of lymph node cells is prepared, and the incorporation of
3H-methyl thymidine is measured using a scintillation counter. The results are expressed as a
Stimulation Index (SI), which is the ratio of proliferation in the test group to the proliferation in
the vehicle control group.

o Endpoint: An Sl of 3 or greater is considered a positive response. The EC3 value (the
estimated concentration required to produce an Sl of 3) is calculated and used as a measure
of the sensitizing potency of the substance.[11]

For the damascone group, EC3 values have been reported in the range of 0.9-9.6%,
classifying them as moderate to strong sensitizers.[11]

Conclusion and Future Perspectives
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Alpha-Damascone remains a vital component in the palette of perfumers and flavorists. Its
regulatory and safety profile is well-characterized for fragrance applications, with established
risk management procedures in place to protect consumers from skin sensitization. However,
its use as a food flavoring agent in the European Union has been curtailed due to unresolved
concerns about its genotoxic potential.

This case highlights the rigorous and sometimes divergent nature of safety assessments
across different regulatory domains and jurisdictions. For professionals in the field, it
underscores the importance of:

o Staying Abreast of Regulatory Changes: The regulatory landscape is dynamic, as evidenced
by the evolving status of alpha-Damascone in the EU.

» Understanding the Scientific Basis of Regulation: A deep understanding of the toxicological
data and risk assessment methodologies that underpin regulatory decisions is crucial for
informed product development and compliance.

o Context-Specific Risk Assessment: The acceptable risk for a cosmetic ingredient applied to
the skin may differ from that of a substance intentionally ingested as a food flavoring.

Future research may focus on resolving the genotoxicity question, potentially through more
advanced analytical techniques to assess the role of impurities or through novel in vivo models
that can provide a clearer picture of the potential risk to human health.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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